Cas no 919481-72-4 (Benzenamine, 3-(1-methylethoxy)-4-nitro-)

• Product Name: Benzenamine, 3-(1-methylethoxy)-4-nitro-
• CAS No: 919481-72-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 762945
• PubChem ID: 71425072
• Update Time: 2025-04-19

Benzenamine, 3-(1-methylethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1-methylethoxy)-4-nitro-
• 4-nitro-3-propan-2-yloxyaniline
• 919481-72-4
• DTXSID30843861
• AKOS017529526
• 4-Nitro-3-[(propan-2-yl)oxy]aniline
• SCHEMBL17675377

• Inchi： 1S/C9H12N2O3/c1-6(2)14-9-5-7(10)3-4-8(9)11(12)13/h3-6H,10H2,1-2H3
• InChI Key： YTUPBIXJRBARST-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1[N+](=O)[O-])N)C(C)C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers